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Compound of Interest

Compound Name: Einecs 301-186-9

Cat. No.: B12673181

EINECS 301-186-9 is identified as 2,4,6-Tris(dimethylaminomethyl)phenol (CAS No. 90-72-2),
a chemical compound predominantly used as a catalyst and curing agent in laboratory and
industrial settings.[1][2][3] This guide provides crucial safety protocols, personal protective
equipment (PPE) recommendations, and disposal plans for researchers, scientists, and drug
development professionals to ensure safe handling and minimize exposure risks.

This compound is classified as harmful if swallowed or in contact with skin, and it can cause
severe skin burns and eye damage.[3][4][5] Adherence to the following guidelines is imperative
for maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate PPE is the first line of defense against chemical exposure. The following table
summarizes the recommended PPE for handling 2,4,6-Tris(dimethylaminomethyl)phenol.
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Body Part

Personal Protective
Equipment

Specifications and Remarks

Eyes/Face

Chemical safety goggles and

face shield

Goggles should be worn at all
times. A face shield is required
when there is a risk of

splashing.[6]

Hands

Chemical-resistant gloves

Nitrile, neoprene, or butyl
rubber gloves are suitable.[7]
Gloves should be inspected
before use and replaced
immediately if contaminated or

damaged.[7]

Body

Chemical-resistant coveralls or
lab coat

A lab coat should be worn for
all procedures. Chemical-
resistant coveralls are
recommended for larger
quantities or when there is a
significant risk of splashing.[7]

[8]

Respiratory

Respirator with appropriate
filter

Use in a well-ventilated area. If
ventilation is inadequate or for
spill cleanup, a NIOSH-
approved respirator with an
organic vapor cartridge is

necessary.[6]

Feet

Closed-toe, chemical-resistant
shoes

Leather or canvas shoes are
not suitable.[7][8]

Experimental Workflow and Handling

Proper handling procedures are critical to prevent accidents and exposure. The following

diagram illustrates the standard workflow for handling 2,4,6-Tris(dimethylaminomethyl)phenol

in a laboratory setting.
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Safe Handling Workflow for 2,4,6-Tris(dimethylaminomethyl)phenol
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Spill Management and Disposal Plan

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

Spill Management Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
» Ventilate: Ensure the area is well-ventilated.

o Contain: For small spills, absorb the chemical with an inert material such as sand, earth, or
vermiculite.[1][6] Do not use combustible materials.

o Collect: Carefully collect the absorbed material into a labeled, sealable container for
disposal.[6]

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.
o Report: Report the spill to the appropriate safety officer.
Disposal Plan:

All waste containing 2,4,6-Tris(dimethylaminomethyl)phenol must be treated as hazardous
waste.
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Waste Type Disposal Container Disposal Procedure

Store in a designated

) ] ) hazardous waste accumulation
Contaminated Solids (e.g., Labeled, sealed, chemical- ]
) ) ) area. Arrange for pickup by a
absorbent materials, gloves) resistant container ]
licensed hazardous waste

disposal company.[9][10]

Do not mix with other waste

. ] streams. Dispose of as
_ Original or appropriate, _
Unused or Waste Chemical ] hazardous chemical waste
labeled, sealed container )
through a licensed contractor.

[°]

Decontaminate if possible.
) Puncture-proof, labeled ) )
Contaminated Labware ) Otherwise, dispose of as
container ]
hazardous solid waste.

It is crucial to adhere to all local, state, and federal regulations regarding hazardous waste
disposal.[6] Never dispose of this chemical down the drain or in regular trash.[3][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for 2,4,6-
Tris(dimethylaminomethyl)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12673181#personal-protective-equipment-for-
handling-einecs-301-186-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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